Cas no 1186392-43-7 ((2R)-1-(11Br)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-methyl-1,2,3,4-tetrahydroquinoline)

(2R)-1-(11Br)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-methyl-1,2,3,4-tetrahydroquinoline structure
1186392-43-7 structure
Product Name:(2R)-1-(11Br)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-methyl-1,2,3,4-tetrahydroquinoline
CAS No:1186392-43-7
MF:C30H24NO2P
MW:461.490828514099
MDL:MFCD28144549
CID:4556221
PubChem ID:44178476
Update Time:2024-11-03

(2R)-1-(11Br)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • (aR)-4-[(2R)-1,2,3,4-Tetrahydro-2-methylquinoline-1-yl]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • (aS)-4-[(2R)-2alpha-Methyl-1,2,3,4-tetrahydroquinoline-1-yl]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • 4-(2alpha-Methyl-1,2,3,4-t
    • (2R)-1-(11Br)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-methyl-1,2,3,4-tetrahydroquino
    • 1186392-32-4
    • (2R)-1-((11BR)-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-YL)-2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE
    • (2R)-1-(11bR)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-methyl-1,2,3,4-tetrahydroquinoline
    • MFCD28144549
    • F82395
    • (2R)-1-(12,14-Dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)-2-methyl-3,4-dihydro-2H-quinoline
    • (2R)-1-(11bS)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-Methyl-1,2,3,4-tetrahydroquinoline, 98%
    • (2R)-1-(11bS)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-methyl-1,2,3,4-tetrahydroquinoline
    • 1186392-43-7
    • SCHEMBL21308455
    • (2R)-1-(11Br)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-methyl-1,2,3,4-tetrahydroquinoline
    • MDL: MFCD28144549
    • Inchi: 1S/C30H24NO2P/c1-20-14-15-23-10-4-7-13-26(23)31(20)34-32-27-18-16-21-8-2-5-11-24(21)29(27)30-25-12-6-3-9-22(25)17-19-28(30)33-34/h2-13,16-20H,14-15H2,1H3/t20-/m1/s1
    • InChI Key: YFCZGDQGHCIHNB-HXUWFJFHSA-N
    • SMILES: P1(N2C3C=CC=CC=3CC[C@H]2C)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

  • Exact Mass: 461.15446601 g/mol
  • Monoisotopic Mass: 461.15446601 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 1
  • Complexity: 678
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 461.5
  • XLogP3: 8.7
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Sensitiveness: moisture sensitive

(2R)-1-(11Br)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-methyl-1,2,3,4-tetrahydroquinoline Pricemore >>

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(2R)-1-(11Br)-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2-methyl-1,2,3,4-tetrahydroquinoline Related Literature

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